![molecular formula C17H16N2O B5714514 N-(3-methoxyphenyl)-4-methyl-2-quinolinamine](/img/structure/B5714514.png)
N-(3-methoxyphenyl)-4-methyl-2-quinolinamine
Overview
Description
N-(3-methoxyphenyl)-4-methyl-2-quinolinamine, also known as 4-MeO-2-MA, is a psychoactive drug that belongs to the amphetamine and phenethylamine class. It is a derivative of 2-aminoindane, and its chemical structure is similar to that of other psychoactive substances such as MDMA and MDA. The drug has been used in scientific research to study its potential therapeutic effects and its mechanism of action.
Mechanism of Action
The exact mechanism of action of N-(3-methoxyphenyl)-4-methyl-2-quinolinamine is not fully understood, but it is believed to act as a serotonin and dopamine releaser, similar to other psychoactive substances such as MDMA. The drug may also affect other neurotransmitter systems such as norepinephrine and glutamate.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well studied, but preliminary research suggests that the drug may increase levels of serotonin, dopamine, and norepinephrine in the brain. The drug may also affect other neurotransmitter systems such as glutamate, which may be involved in its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-methoxyphenyl)-4-methyl-2-quinolinamine in lab experiments include its potential therapeutic effects on various conditions, its relatively low toxicity, and its similarity to other psychoactive substances such as MDMA and MDA. However, the limitations of using the drug in lab experiments include its potential for abuse and its lack of long-term safety data.
Future Directions
There are several potential future directions for research on N-(3-methoxyphenyl)-4-methyl-2-quinolinamine. These include further studies on its potential therapeutic effects on conditions such as depression, anxiety, and addiction, as well as studies on its mechanism of action and its effects on neurotransmitter systems other than serotonin and dopamine. Additionally, research on the long-term safety of the drug and its potential for abuse is needed before it can be considered for clinical use.
Synthesis Methods
The synthesis of N-(3-methoxyphenyl)-4-methyl-2-quinolinamine involves a multi-step process that requires the use of various reagents and solvents. The first step involves the preparation of 3-methoxyphenylacetone, which is then reacted with nitroethane to form 1-(3-methoxyphenyl)-2-nitropropene. The nitropropene is then reduced using a reducing agent such as lithium aluminum hydride to form N-(3-methoxyphenyl)-2-aminoindane. Finally, the aminoindane is reacted with methyl iodide to form this compound.
Scientific Research Applications
N-(3-methoxyphenyl)-4-methyl-2-quinolinamine has been used in scientific research to study its potential therapeutic effects on various conditions such as depression, anxiety, and addiction. Preliminary studies have shown that the drug may have antidepressant and anxiolytic properties, and may also be useful in treating addiction to drugs such as cocaine and methamphetamine.
properties
IUPAC Name |
N-(3-methoxyphenyl)-4-methylquinolin-2-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O/c1-12-10-17(19-16-9-4-3-8-15(12)16)18-13-6-5-7-14(11-13)20-2/h3-11H,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWHMCCZQEXIIAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)NC3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20972013 | |
Record name | N-(3-Methoxyphenyl)-4-methylquinolin-2(1H)-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20972013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
8.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49670297 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
5657-52-3 | |
Record name | N-(3-Methoxyphenyl)-4-methylquinolin-2(1H)-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20972013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.